Cas no 1160245-46-4 (1,4-Benzoxazepine, 2,3,4,5-tetrahydro-7-[[(4-methylphenyl)methoxy]methyl]-)

• Product Name: 1,4-Benzoxazepine, 2,3,4,5-tetrahydro-7-[[(4-methylphenyl)methoxy]methyl]-
• CAS No: 1160245-46-4
• MF: C₁₈H₂₁NO₂
• MW: 283.36484503746
• CID: 5527754
• Update Time: 2025-11-06

1,4-Benzoxazepine, 2,3,4,5-tetrahydro-7-[[(4-methylphenyl)methoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzoxazepine, 2,3,4,5-tetrahydro-7-[[(4-methylphenyl)methoxy]methyl]-

• Inchi： 1S/C18H21NO2/c1-14-2-4-15(5-3-14)12-20-13-16-6-7-18-17(10-16)11-19-8-9-21-18/h2-7,10,19H,8-9,11-13H2,1H3
• InChI Key： DVANSLNENDYHLQ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(COCC3=CC=C(C)C=C3)C=C2CNCC1

Experimental Properties

• Density: 1.101±0.06 g/cm3(Predicted)
• Boiling Point: 420.6±33.0 °C(Predicted)
• pka: 8.49±0.20(Predicted)

Additional information on 1,4-Benzoxazepine, 2,3,4,5-tetrahydro-7-[[(4-methylphenyl)methoxy]methyl]-

Compound CAS No. 1160245-46-4: 1,4-Benzoxazepine, 2,3,4,5-tetrahydro-7-[[(4-methylphenyl)methoxy]methyl]

Compound CAS No. 1160245-46-4, also known as 1,4-Benzoxazepine, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising biological activities. Recent studies have highlighted its role in drug discovery and material science applications.

The chemical structure of 1,4-Benzoxazepine consists of a benzene ring fused with an oxazepine moiety, which is a seven-membered ring containing one oxygen atom and one nitrogen atom. The substituents on the benzene ring and the oxazepine ring contribute to its diverse chemical properties. Specifically, the presence of a methoxy group attached to a methylphenyl group enhances its solubility and stability under various conditions.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient methods to synthesize 1,4-Benzoxazepine using microwave-assisted techniques and catalytic reactions. These methods have significantly improved the yield and purity of the compound, making it more accessible for further studies.

In terms of biological activity, 1,4-Benzoxazepine has shown potential as an antioxidant and anti-inflammatory agent. Studies conducted in vitro have demonstrated its ability to scavenge free radicals and inhibit pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could be a valuable candidate for developing new drugs targeting oxidative stress-related diseases.

The compound's structural versatility also makes it a promising candidate for use in materials science. Researchers have explored its application as a building block for constructing advanced materials such as polymers and nanoparticles. Its ability to form stable complexes with metal ions has opened new avenues for catalysis and sensing applications.

In conclusion, CAS No. 1160245-46-4, or 1,4-Benzoxazepine, is a multifaceted compound with significant potential across various scientific domains. Ongoing research continues to uncover its full potential, paving the way for innovative applications in medicine and materials science.